Cas no 81411-17-8 (2H-1,3-Diazepine-2-thione,hexahydro-4,4,7,7-tetramethyl-)

• Product Name: 2H-1,3-Diazepine-2-thione,hexahydro-4,4,7,7-tetramethyl-
• CAS No: 81411-17-8
• MF: C₉H₁₈N₂S
• MW: 186.317620754242
• CID: 731192
• PubChem ID: 1203641
• Update Time: 2025-04-19

2H-1,3-Diazepine-2-thione,hexahydro-4,4,7,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Diazepine-2-thione,hexahydro-4,4,7,7-tetramethyl-
• 4,4,7,7-tetramethyl-1,3-diazepane-2-thione
• HMS2584G04
• MLS000700371
• SMR000228429
• SCHEMBL11014887
• BDBM47758
• MLS003115970
• SMR001831530
• cid_1203641
• NSC-319428
• NSC319428
• CHEMBL1492540
• 81411-17-8
• DTXSID30360942

• Inchi： 1S/C9H18N2S/c1-8(2)5-6-9(3,4)11-7(12)10-8/h5-6H2,1-4H3,(H2,10,11,12)
• InChI Key： HGSHGHDPVBEKCH-UHFFFAOYSA-N
• SMILES： S=C1NC(C)(C)CCC(C)(C)N1

Computed Properties

• Exact Mass: 186.119069
• Monoisotopic Mass: 186.119069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• XLogP3: 1.7

Experimental Properties

• Density: 1.03
• Boiling Point: 229.8°Cat760mmHg
• Flash Point: 92.8°C
• Refractive Index: 1.534
• PSA: 56.15000
• LogP: 2.45910